Cas no 819877-81-1 (ethyl 2-chloro-2-acetamidoacetate)

• Product Name: ethyl 2-chloro-2-acetamidoacetate
• CAS No: 819877-81-1
• MF: C₆H₁₀ClNO₃
• MW: 179.601500988007
• MDL: MFCD20622752
• CID: 4202342
• PubChem ID: 44557246
• Update Time: 2025-10-22

ethyl 2-chloro-2-acetamidoacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (acetylamino)chloro-, ethyl ester
• Ethyl N-acyl-2-chloroglycinate
• Acetic acid, 2-(acetylamino)-2-chloro-, ethyl ester
• ethyl2-acetamido-2-chloroacetate
• ethyl 2-chloro-2-acetamidoacetate
• AKOS040768873
• MFCD20622752
• 819877-81-1
• EN300-23017314
• ethyl 2-acetamido-2-chloro-acetate

• MDL： MFCD20622752
• Inchi： 1S/C6H10ClNO3/c1-3-11-6(10)5(7)8-4(2)9/h5H,3H2,1-2H3,(H,8,9)
• InChI Key： CHYHOSYHUSIVCU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(C)=O)Cl

Computed Properties

• Exact Mass: 179.0349209Da
• Monoisotopic Mass: 179.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų

Additional information on ethyl 2-chloro-2-acetamidoacetate

Comprehensive Overview of Ethyl 2-Chloro-2-acetamidoacetate (CAS No. 819877-81-1): Properties, Applications, and Industry Insights

Ethyl 2-chloro-2-acetamidoacetate (CAS No. 819877-81-1) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, characterized by its chloroacetamido functional group, serves as a versatile intermediate in synthetic chemistry. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring its potential in atom-efficient reactions and biodegradable product development.

The compound’s molecular formula C6H10ClNO3 and ethyl ester moiety make it a valuable building block for peptide mimetics and heterocyclic compounds. Recent studies highlight its role in catalyzed cross-coupling reactions, aligning with the industry’s shift toward transition-metal-free methodologies. As demand grows for high-purity intermediates in drug discovery, ethyl 2-chloro-2-acetamidoacetate has emerged in discussions about structure-activity relationship (SAR) optimization for bioactive molecules.

Analytical techniques like HPLC and NMR spectroscopy confirm the compound’s stability under controlled conditions, addressing common queries about its storage requirements and solubility profiles. Its compatibility with polar aprotic solvents (e.g., DMF, acetonitrile) makes it suitable for microwave-assisted synthesis—a hot topic in process intensification research. Notably, patent databases reveal its utility in crop protection agents, coinciding with global interest in low-residue agrochemicals.

From a regulatory perspective, ethyl 2-chloro-2-acetamidoacetate complies with REACH standards, with suppliers emphasizing GMP-grade production to meet pharmaceutical excipient guidelines. Its low ecotoxicity profile positions it favorably against traditional halogenated intermediates, resonating with ESG (Environmental, Social, and Governance) metrics in chemical manufacturing. Industry forums frequently discuss its cost-performance ratio compared to analogous N-acetyl glycine derivatives.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs), a rapidly expanding segment in oncology therapeutics. The compound’s α-chloro carbonyl group enables selective nucleophilic displacement reactions, a feature highlighted in recent ACS (American Chemical Society) publications. With AI-driven retrosynthesis tools increasingly referencing this compound, its commercial availability and scalable synthesis routes remain key search topics among chemists.

Quality control protocols for CAS 819877-81-1 typically involve residual solvent analysis and chiral purity testing, reflecting stringent industry demands. As continuous flow chemistry gains adoption, the compound’s reactivity in microreactor systems is being investigated—addressing frequent queries about reaction scalability. Its inclusion in enantioselective catalysis studies further underscores its relevance in asymmetric synthesis advancements.

In conclusion, ethyl 2-chloro-2-acetamidoacetate exemplifies the convergence of structural versatility and process sustainability in modern fine chemicals. Its alignment with green chemistry principles and pharmaceutical innovation ensures continued research interest, while optimized supply chain logistics address global procurement challenges. Future developments may explore its polyfunctionalization potential in multi-component reactions, solidifying its role in next-generation synthetic platforms.